molecular formula C23H28F3N5O2 B2821459 N-(2-(4-oxo-5-(3-(trifluoromethyl)benzyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide CAS No. 922018-60-8

N-(2-(4-oxo-5-(3-(trifluoromethyl)benzyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide

Cat. No. B2821459
CAS RN: 922018-60-8
M. Wt: 463.505
InChI Key: BGHANFWXJLSMQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-(2-(4-oxo-5-(3-(trifluoromethyl)benzyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide” is a complex organic molecule. It is related to a class of compounds known as CGRP receptor antagonists .


Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups including a trifluoromethyl group, a benzyl group, and a pyrazolo[3,4-d]pyrimidin-1-yl group. Unfortunately, the exact crystal structure of this compound is not available in the current literature .


Chemical Reactions Analysis

The chemical reactions involving this compound could be complex, given its structure. One potential reaction could involve the deprotection of Boc and PMB groups, followed by a reducing amination .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Unfortunately, specific details about its properties such as solubility, melting point, and boiling point are not available in the current literature .

Scientific Research Applications

Antimicrobial Activity

The compound exhibits potential antimicrobial properties, making it relevant for combating bacterial and fungal infections. Researchers have investigated its effectiveness against various pathogens, including Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes . Further studies are needed to determine its specific mechanisms of action and potential clinical applications.

Anti-Inflammatory Effects

Inflammation plays a crucial role in various diseases. Preliminary research suggests that this compound may possess anti-inflammatory properties. Investigating its impact on inflammatory pathways and cytokine regulation could provide valuable insights for drug development .

Analgesic Properties

Understanding the compound’s analgesic potential is essential. Researchers have explored its effects on pain perception, and it may offer an alternative to existing pain management strategies. Further studies are necessary to validate its efficacy and safety .

Antioxidant Potential

Oxidative stress contributes to various diseases, including neurodegenerative conditions and cardiovascular disorders. Exploring the compound’s antioxidant capacity could uncover therapeutic opportunities. Researchers have investigated its ability to scavenge free radicals and protect cellular components .

properties

IUPAC Name

N-[2-[4-oxo-5-[[3-(trifluoromethyl)phenyl]methyl]pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-propylpentanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H28F3N5O2/c1-3-6-17(7-4-2)21(32)27-10-11-31-20-19(13-29-31)22(33)30(15-28-20)14-16-8-5-9-18(12-16)23(24,25)26/h5,8-9,12-13,15,17H,3-4,6-7,10-11,14H2,1-2H3,(H,27,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGHANFWXJLSMQV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(CCC)C(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC(=CC=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H28F3N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

463.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(4-oxo-5-(3-(trifluoromethyl)benzyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.